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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Benzamide, N-benzoyl-N-
(phenylmethyl)-, a tertiary amide of significant interest in organic synthesis and medicinal

chemistry. Due to the limited availability of published experimental data, this document

synthesizes known information and presents a detailed, theoretically grounded protocol for its

synthesis. This guide also explores its physicochemical properties and potential biological

significance based on its structural characteristics.

Introduction
Benzamide, N-benzoyl-N-(phenylmethyl)-, with the CAS number 19264-38-1, is a complex

tertiary amide. Unlike primary and secondary amides, the nitrogen atom in this molecule is

bonded to a benzyl group and two benzoyl groups, precluding its participation as a hydrogen

bond donor. This structural feature is of considerable interest in medicinal chemistry as it can

significantly influence a molecule's interaction with biological targets. While specific research

on this compound is not prominent in the literature, its synthesis and properties can be inferred

from established principles of organic chemistry.

Physicochemical Properties
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Detailed experimental data on the physical properties of Benzamide, N-benzoyl-N-
(phenylmethyl)- are scarce. However, based on its high molecular weight and aromatic

character, it is predicted to be a crystalline solid at room temperature. Its high lipophilicity,

owing to the three benzene rings, suggests low solubility in water but good solubility in

common organic solvents.

Property Value Source

Molecular Formula C₂₁H₁₇NO₂ Calculated

Molecular Weight 315.37 g/mol

CAS Number 19264-38-1

Predicted Physical State Crystalline Solid Inferred

Predicted Solubility
Low in water; soluble in

organic solvents

Synthesis of Benzamide, N-benzoyl-N-
(phenylmethyl)-
The most plausible and direct method for the synthesis of Benzamide, N-benzoyl-N-
(phenylmethyl)- is through the N-acylation of N-benzylbenzamide with benzoyl chloride. This

reaction typically proceeds via a nucleophilic acyl substitution mechanism, often under

Schotten-Baumann conditions.

Proposed Synthetic Pathway: Schotten-Baumann
Reaction
The Schotten-Baumann reaction is a well-established method for the synthesis of amides and

esters using an acid chloride and an alcohol or amine in the presence of a base. In this context,

the secondary amide, N-benzylbenzamide, acts as the nucleophile.

Caption: Proposed synthesis of Benzamide, N-benzoyl-N-(phenylmethyl)-.

Detailed Experimental Protocol (Theoretical)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

N-Benzylbenzamide

Benzoyl chloride

10% Aqueous sodium hydroxide solution

Dichloromethane (DCM)

Anhydrous magnesium sulfate

Distilled water

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve N-benzylbenzamide (1

equivalent) in dichloromethane.

To this solution, add a 10% aqueous solution of sodium hydroxide (2 equivalents).

Cool the biphasic mixture in an ice bath to 0-5 °C.

Slowly add benzoyl chloride (1.1 equivalents) dropwise to the vigorously stirred mixture.

After the addition is complete, allow the reaction to warm to room temperature and stir for 2-

4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, transfer the mixture to a separatory funnel and separate the

organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.
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Purify the crude product by recrystallization or column chromatography to yield pure

Benzamide, N-benzoyl-N-(phenylmethyl)-.

Experimental Workflow Diagram
Caption: General experimental workflow for the synthesis.

Spectroscopic Data
As of the last literature survey, detailed experimental spectroscopic data for Benzamide, N-
benzoyl-N-(phenylmethyl)- (¹H NMR, ¹³C NMR, IR) are not readily available in public

databases. A mass spectrum for this compound is indexed in the EPA/NIH mass spectral

database, confirming its molecular weight.

Predicted Spectroscopic Features:

¹H NMR: Aromatic protons would appear in the range of 7.0-8.0 ppm. The benzylic protons (-

CH₂-) would likely appear as a singlet around 5.0 ppm.

¹³C NMR: Carbonyl carbons would resonate around 170 ppm. Aromatic carbons would be

observed between 120-140 ppm, and the benzylic carbon would be in the 50-60 ppm range.

IR Spectroscopy: The most prominent peaks would be the C=O stretching vibrations of the

amide groups, expected around 1680-1700 cm⁻¹. The absence of an N-H stretch (typically

around 3300 cm⁻¹) would be a key feature.

Biological and Medicinal Chemistry Context
While no specific biological activities have been reported for Benzamide, N-benzoyl-N-
(phenylmethyl)-, its structure as a tertiary amide has significant implications from a medicinal

chemistry perspective.

Lack of Hydrogen Bond Donation: Unlike primary and secondary amides, this molecule

cannot act as a hydrogen bond donor. This would fundamentally alter its potential binding

modes with biological targets such as enzymes and receptors, which often rely on hydrogen

bonding interactions.
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High Lipophilicity: The presence of three aromatic rings results in a highly lipophilic molecule,

which would likely facilitate crossing cell membranes but may also lead to poor aqueous

solubility and potential issues with bioavailability.

Steric Hindrance: The bulky benzoyl and benzyl groups create a defined three-dimensional

shape and sterically hinder the nitrogen atom, making its lone pair of electrons less

available.

To cite this document: BenchChem. [An In-depth Technical Guide to Benzamide, N-benzoyl-
N-(phenylmethyl)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101800#benzamide-n-benzoyl-n-phenylmethyl-
discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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